Cas no 83575-89-7 (Methanamine, N-[(diphenylphosphinyl)oxy]-N-methyl-)

• Product Name: Methanamine, N-[(diphenylphosphinyl)oxy]-N-methyl-
• CAS No: 83575-89-7
• MF: C₁₄H₁₆NO₂P
• MW: 261.256104469299
• CID: 668872
• PubChem ID: 13634493
• Update Time: 2025-04-19

Methanamine, N-[(diphenylphosphinyl)oxy]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-[(diphenylphosphinyl)oxy]-N-methyl-
• N-diphenylphosphoryloxy-N-methylmethanamine
• DTXSID60545523
• SCHEMBL4505336
• [(Dimethylamino)oxy](diphenyl)-lambda~5~-phosphanone
• [(dimethylamino)oxy](diphenyl)phosphine oxide
• ((Dimethylamino)oxy)diphenylphosphine oxide
• 83575-89-7

• Inchi： 1S/C14H16NO2P/c1-15(2)17-18(16,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key： KPTBABDQVNNTBQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)ON(C)C

Computed Properties

• Exact Mass: 261.09186575g/mol
• Monoisotopic Mass: 261.09186575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų